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Compound of Interest

Compound Name: 3-Methoxypyrrolidine

Cat. No.: B1366375

An In-depth Technical Guide to (R)-3-Methoxypyrrolidine for Researchers and Drug
Development Professionals

Introduction

(R)-3-Methoxypyrrolidine is a chiral heterocyclic compound that has emerged as a significant
building block in medicinal chemistry and drug discovery. Its stereochemically defined structure
makes it a valuable intermediate in the synthesis of complex molecular architectures,
particularly for active pharmaceutical ingredients (APIs) where stereocisomerism dictates
therapeutic efficacy and safety. The pyrrolidine scaffold is prevalent in a wide array of
biologically active molecules, and the introduction of a methoxy group at the 3-position with a
specific (R)-configuration provides a key structural motif for interaction with biological targets.
This guide provides a comprehensive overview of the chemical properties, applications, and
handling of (R)-3-Methoxypyrrolidine and its hydrochloride salt.

Chemical and Physical Properties

The key physicochemical properties of (R)-3-Methoxypyrrolidine and its commonly used
hydrochloride salt are summarized below. These tables provide essential data for researchers
in planning synthetic routes and handling the chemical.

Table 1: Physicochemical Properties of (R)-3-Methoxypyrrolidine
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Property Value References
CAS Number 120099-60-7 [1][2]
Molecular Formula CsH11NO [2][3]
Molecular Weight 101.15 g/mol [1112][3]
Appearance Colorless to light yellow liquid [4]

Boiling Point 123 °C [1][4]
Density 0.94 g/mL [1114]

Flash Point 35°C [1114]

pKa (Predicted) 9.49+0.10 [1]14]
Storage 2-8°C, protect from light, 24T

sealed in dry

Table 2: Physicochemical Properties of (R)-3-Methoxypyrrolidine Hydrochloride

Property Value References
CAS Number 474707-30-7 [6]17118]
Molecular Formula CsH12CINO [61[71[8]
Molecular Weight 137.61 g/mol [6][7]
Appearance Grey powder [7]

Purity >95% [7]

Storage Inert atmosphere, room -

temperature

Applications in Research and Drug Development

The utility of (R)-3-Methoxypyrrolidine is primarily as a chiral intermediate in the synthesis of

novel therapeutic agents. Its defined stereochemistry is crucial for creating enantiomerically
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pure drugs, which is often necessary for selective interaction with biological targets and
minimizing off-target effects.[9]

Targeted Therapy for Obesity

A significant application of (R)-3-Methoxypyrrolidine is in the synthesis of spiroindane-based
imides that act as selective melanocortin-4 receptor (MC4R) agonists.[1][4] The MC4R is a key
receptor in the central nervous system that regulates energy homeostasis and appetite.
Selective agonists of this receptor are being investigated as potential treatments for obesity.

Broad Utility as a Pharmaceutical Intermediate

The pyrrolidine ring is a "privileged scaffold" in medicinal chemistry, appearing in numerous
drugs and bioactive compounds.[10][11] As a derivative, (R)-3-Methoxypyrrolidine serves as
a versatile starting material for compounds targeting a range of conditions:

o Central Nervous System (CNS) Disorders: 3-Aryl pyrrolidines have been identified as potent
and selective ligands for serotonin and dopamine receptors, suggesting potential
applications in neurology and psychiatry.[10]

o Cardiovascular Disease: A related pyrrolidine derivative was instrumental in the development
of ACT-246475, a novel P2Y12 receptor antagonist investigated for its antiplatelet effects
with a potentially wider therapeutic window than existing treatments like clopidogrel.[12]

¢ General Organic Synthesis: Beyond direct pharmaceutical application, it is used as an
intermediate in the synthesis of various complex organic molecules, with potential uses in
materials science, cosmetics, and dyes.[13][14]

Experimental Protocols and Synthesis

While specific, detailed proprietary synthesis protocols for many commercial building blocks are
not always publicly available, general synthetic strategies and representative reactions for this
class of compounds can be found in the chemical literature.

General Synthesis Concept

(R)-3-Methoxypyrrolidine can be prepared through chemical synthesis, often starting from a
chiral precursor like (R)-3-hydroxypyrrolidine. A common synthetic method involves the reaction
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of a suitable pyrrolidine precursor with a methylating agent.[13] The synthesis of the precursor,
chiral 3-hydroxypyrrolidine, can be achieved through various routes, including asymmetric
synthesis or from chiral pool starting materials like 4-hydroxy-L-proline.[15][16]

Representative Experimental Protocol: Palladium-
Catalysed Hydroarylation

(R)-3-Methoxypyrrolidine can undergo N-alkylation or N-acylation followed by reactions to
build more complex structures. The following is a general procedure for a palladium-catalyzed
hydroarylation reaction, which is applicable to N-substituted pyrrolines to create 3-aryl
pyrrolidines, demonstrating a key transformation for this class of heterocycles.[10]

Objective: To synthesize a 3-aryl pyrrolidine from an N-substituted pyrroline and an aryl halide
(lllustrative Reaction).

Materials:

Palladium(ll) chloride (PdClI2)

Tri(o-tolyl)phosphine (P(o-Tol)s)

N,N-dimethylpiperazine

Aryl halide (e.g., bromobenzene)

N-substituted 2,3-dihydropyrrole (N-alkyl pyrroline)

Solvent (e.g., N,N-Dimethylformamide - DMF)
Procedure:

e To a dry reaction vessel (e.g., a 20 mL microwave vial) under an inert atmosphere (e.g.,
nitrogen or argon), add PdClz (0.04 eq.), P(o-Tol)s (0.06 eq.), the aryl halide (1.0 eq.), and
the N-substituted pyrroline (1.2 eq.).

e Add the solvent (DMF) and the base (N,N-dimethylpiperazine, 2.0 eq.).
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o Seal the vessel and heat the reaction mixture to the required temperature (e.g., 80-120 °C)
with stirring.

e Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC-MS,
or LC-MS).

» Upon completion, cool the reaction mixture to room temperature.

e Perform an aqueous workup by diluting the mixture with an organic solvent (e.g., ethyl
acetate) and washing with water and brine.

e Dry the organic layer over an anhydrous drying agent (e.g., Na2SOa4 or MgSOa.), filter, and
concentrate the solvent under reduced pressure.

o Purify the crude product using column chromatography on silica gel to yield the desired 3-
aryl pyrrolidine.[10]

Visualizations
Logical Workflow for Chiral Drug Synthesis

The following diagram illustrates a generalized workflow for the utilization of a chiral building
block like (R)-3-Methoxypyrrolidine in a drug discovery and development pipeline.
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Generalized Workflow for Chiral Drug Synthesis
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Caption: Generalized workflow for chiral drug synthesis.
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Safety and Handling

(R)-3-Methoxypyrrolidine and its racemate are flammable liquids and may cause irritation or
harm upon exposure. Standard laboratory safety protocols should be strictly followed.

Table 3: GHS Hazard Information for 3-Methoxypyrrolidine

Hazard Class Hazard Statement References

o H226: Flammable liquid and
Flammable Liquid [3]
vapor

Acute Toxicity, Oral H302: Harmful if swallowed [31[17]

H314/H315: Causes severe
Skin Corrosion/Irritation skin burns and eye damage / [17]

Causes skin irritation

L H319: Causes serious eye
Eye Damage/Irritation o [31[17]
irritation

) H335: May cause respiratory
STOT, Single Exposure o [3B][17]
irritation

Handling and Storage Recommendations:

o Ventilation: Use only outdoors or in a well-ventilated area. Avoid breathing mist or vapors.

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection.

» Fire Safety: Keep away from heat, hot surfaces, sparks, open flames, and other ignition
sources. No smoking.

o Storage: Store in a well-ventilated place and keep the container tightly closed. For the free
base, store refrigerated at 2-8°C.[1][4] Store locked up or in an area accessible only to
gualified personnel.
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o Spills: In case of a spill, evacuate the area, cover drains, and collect with a liquid-absorbent
material. Dispose of properly.

First Aid Measures:

 Inhalation: Move the person to fresh air. If feeling unwell, call a poison center or doctor.
» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing and seek medical attention.

¢ Ingestion: If swallowed, immediately make the victim drink water (two glasses at most) and
consult a physician.

Conclusion

(R)-3-Methoxypyrrolidine is a key chiral building block with significant applications in modern
drug discovery. Its defined stereochemistry and versatile chemical nature make it an essential
intermediate for synthesizing targeted therapeutics, particularly in the areas of metabolic
disorders and CNS diseases. A thorough understanding of its chemical properties, handling
requirements, and synthetic utility is crucial for researchers and drug development
professionals seeking to leverage this compound in the creation of novel and effective
medicines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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